NRF2
Target Description
Nuclear factor erythroid 2-related factor 2 (NRF2) is a master transcription factor that regulates the expression of a wide array of genes involved in antioxidant defense, detoxification, and cellular protection against oxidative stress and inflammation. It plays a crucial role in maintaining cellular homeostasis and is a key target for therapeutic interventions in various chronic diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.
Related Compounds
山柰酚-7-O-α-L-鼠李糖苷
Kaempferol 7-O-rhamnoside
CAS: 20196-89-8
山柰酚 3,7,4'-三甲醚
Kaempferol 3,7,4'-trimethyl ether
CAS: 15486-34-7
3,7-二-O-甲基槲皮素
3,7-Di-O-methylquercetin
CAS: 2068-02-2
8-异戊烯基柚皮素
8-Prenylnaringenin
CAS: 53846-50-7
2-羟基柚皮素
2-Hydroxynaringenin
CAS: 58124-18-8
没食子酸三甲醚
3,4,5-trimethoxybenzoic acid
CAS: 118-41-2
佛手酚
Bergaptol
CAS: 486-60-2
毛蕊异黄酮苷
calycosin-7-O-beta-D-glucoside
CAS: 20633-67-4
Beta-胡萝卜素
Beta-Carotene
CAS: 7235-40-7
诃子联苯酸，诃黎勒酸
Chebulagic acid
CAS: 23094-71-5
肉桂酸
Cinnamic acid
CAS: 140-10-3
沙苑子苷A
Complanatuside
CAS: 116183-66-5
西红花酸
Crocetin
CAS: 27876-94-4
矢车菊素阿拉伯糖苷
Cyanidin 3-Arabinoside
CAS: 792868-19-0
氯化矢车菊素-3-半乳糖苷
Cyanidin-3-O-galactoside chloride
CAS: 27661-36-5
氯化矢车菊素
Cyanidin chloride
CAS: 528-58-5
氯化矢车菊素-3-葡萄糖苷
Cyanidin-3-glucoside chloride
CAS: 7084-24-4
水合儿茶素
Catechin hydrate
CAS: 225937-10-0
没食子酸乙酯
Gallic Acid Ethyl Ester
CAS: 831-61-8
橙皮素
Hesperetin
CAS: 520-33-2
羟基酪醇
Hydroxytyrosol
CAS: 10597-60-1
异阿魏酸
Isoferulic Acid
CAS: 537-73-5
黄芪异黄烷醇
Isomucronulatol
CAS: 52250-35-8
异鼠李素-3-O-葡萄糖苷
Isorhamnetin-3-O-beta-D-Glucoside
CAS: 5041-82-7
异鼠李素 3-O-半乳糖苷
Isorhamnetin-3-O-galactoside
CAS: 6743-92-6
异香兰素
Isovanillin
CAS: 621-59-0
山柰素
Kaempferide
CAS: 491-54-3
阿福豆苷
Afzelin
CAS: 482-39-3
山柰苷
Kaempferitrin
CAS: 482-38-2
山柰酚
Kaempferol
CAS: 520-18-3
山柰酚葡糖醛酸苷
Kaempferol 3-glucuronide
CAS: 22688-78-4
山柰酚-3-O-槐糖苷
Kaempferol-3-O-sophoroside
CAS: 19895-95-5
山柰酚-3-O-芸香糖苷
Kaempferol-3-Rutinoside
CAS: 17650-84-9
山柰酚-7-O-葡萄糖苷
Kaempferol-7-O-beta-D-glucopyranoside
CAS: 16290-07-6
氯化锦葵色素
Malvidin chloride
CAS: 643-84-5
氯化矮牵牛素葡萄糖苷
Petunidin 3-Glucoside chloride
CAS: 6988-81-4
植酸
Phytic acid
CAS: 83-86-3
藏红花苦素(苦番红花素)
Picrocrocin
CAS: 138-55-6
乔松素
Pinocembrin
CAS: 480-39-7
原花青素B3
Procyanidin B3
CAS: 23567-23-9
没食子酸丙酯
Propyl gallate
CAS: 121-79-9
二水槲皮素
Quercetin Dihydrate
CAS: 6151-25-3
槲皮素-7-O-葡萄糖苷
Quercetin-7-O-beta-D-glucopyranoside
CAS: 491-50-9
覆盆子酮葡萄糖苷
Raspberry ketone glucoside
CAS: 38963-94-9
草质素苷
Rhodionin
CAS: 85571-15-9
箭藿苷A
Sagittatoside A
CAS: 118525-35-2
樱花素
Sakuranetin
CAS: 2957-21-3
金松双黄酮
Sciadopitysin
CAS: 521-34-6
开环异落叶松脂素
Secoisolariciresinol
CAS: 29388-59-8
芝麻酚
Sesamol
CAS: 533-31-3
澳洲茄碱
Solasonine
CAS: 19121-58-5
槐果碱
Sophocarpine
CAS: 6483-15-4
槐角苷
Sophoricoside
CAS: 152-95-4
萝卜硫素
Sulforaphane
CAS: 142825-10-3
芬氏唐松草碱
Thalidezine
CAS: 18251-36-0
三叶豆苷
Trifolin
CAS: 23627-87-4
香蒲新苷
Typhaneoside
CAS: 104472-68-6
香草酸
Vanillic acid
CAS: 121-34-6
山柰酚-3-O-桑布双糖苷
Leucoside
CAS: 27661-51-4
光萼野百合碱
Usaramine
CAS: 15503-87-4
红景天素
Rhodiosin
CAS: 86831-54-1
虾青素
Astaxanthin
CAS: 472-61-7
断马钱子苷
Secologanin
CAS: 19351-63-4
熊果苷
Arbutin
CAS: 497-76-7
白术内酯II
Atractylenolide II
CAS: 73069-14-4
黄芩素
Baicalein
CAS: 491-67-8
咖啡酸
Caffeic acid
CAS: 331-39-5
儿茶素
Catechin
CAS: 154-23-4
绿原酸
Chlorogenic acid
CAS: 327-97-9
柯里拉京
Corilagin
CAS: 23094-69-1
山茱萸新苷
Cornuside
CAS: 131189-57-6
西红花苷I
Crocin I
CAS: 42553-65-1
西红花苷II
Crocin II
CAS: 55750-84-0
隐绿原酸
Cryptochlorogenic acid
CAS: 905-99-7
仙茅苷
Curculigoside
CAS: 85643-19-2
二氢杨梅素
Dihydromyricetin
CAS: 27200-12-0
松果菊苷
Echinacoside
CAS: 82854-37-3
胡萝卜苷
Sitogluside
CAS: 474-58-8
表儿茶素
Epicatechin
CAS: 490-46-0
表没食子儿茶素
Epigallocatechin
CAS: 970-74-1
汉防己乙素
Hanfangchin B
CAS: 436-77-1
没食子酸
Gallic acid
CAS: 149-91-7
没食子儿茶素没食子酸酯
Gallocatechin gallate
CAS: 4233-96-9
绞股蓝皂苷XVII
Gypenoside XVII
CAS: 80321-69-3
橙皮苷
Hesperidin
CAS: 520-26-3
异荭草苷
Homoorientin
CAS: 4261-42-1
金丝桃苷
Hyperoside
CAS: 482-36-0
异甘草素
Isoliquiritigenin
CAS: 961-29-5
异甘草苷
Isoliquiritin
CAS: 5041-81-6
芹糖异甘草苷
Isoliquiritin apioside
CAS: 120926-46-7
异芒果苷
Isomangiferin
CAS: 24699-16-9
异槲皮苷
Isoquercitrin
CAS: 482-35-9
异鼠李素
Isorhamnetin
CAS: 480-19-3
异鼠李素-3-0-新橙皮糖苷
Isorhamnetin 3-O-neohesperoside
CAS: 55033-90-4
异甜菊醇
Isosteviol
CAS: 27975-19-5
异牡荆素
Isovitexin
CAS: 38953-85-4
异黄腐酚
Isoxanthohumol
CAS: 70872-29-6
棕矢车菊素
Jaceosidin
CAS: 18085-97-7
女贞苷
ligustroflavone
CAS: 260413-62-5
甘草素
Liquiritigenin
CAS: 578-86-9
甘草苷
Liquiritin
CAS: 551-15-5
桑色素
Morin
CAS: 480-16-0
杨梅素
Myricetin
CAS: 529-44-2
齐墩果酸
Oleanolic acid
CAS: 508-02-1
胡黄连苷I
Picroside I
CAS: 27409-30-9
远志山酮III
Polygalaxanthone III
CAS: 162857-78-5
安石榴苷
Punicalagin
CAS: 65995-63-3
槲皮素
Quercetin
CAS: 117-39-5
田基黄苷
Quercetin 7-rhamnoside
CAS: 22007-72-3
槲皮苷
Quercitrin
CAS: 522-12-3
迷迭香酸
Rosmarinic acid
CAS: 20283-92-5
吴茱萸次碱
Rutaecarpine
CAS: 84-26-4
芦丁
Rutin
CAS: 153-18-4
丹酚酸D
Salvianolic acid D
CAS: 142998-47-8
夏佛塔苷
Schaftoside
CAS: 51938-32-0
五味子甲素
Schisandrin A
CAS: 61281-38-7
五味子酯甲
Schizantherin A
CAS: 58546-56-8
野黄芩素
Scutellarein
CAS: 529-53-3
芝麻素
Sesamin
CAS: 607-80-7
芝麻林素
Sesamolin
CAS: 526-07-8
胡麻属苷
Sesamoside
CAS: 117479-87-5
水飞蓟宾A
Silybin A
CAS: 22888-70-6
水飞蓟亭
Silychristin
CAS: 33889-69-9
水飞蓟宁
Silydianin
CAS: 29782-68-1
甜橙黄酮
Sinensetin
CAS: 2306-27-6
斯皮诺素
Spinosin
CAS: 72063-39-9
花旗松素
Taxifolin
CAS: 480-18-2
酪醇
Tyrosol
CAS: 501-94-0
牡荆素
Vitexin
CAS: 3681-93-4
特女贞苷
Specnuezhenide
CAS: 39011-92-2
女贞酸
Nuezhenidic acid
CAS: 183238-67-7
假马齿苋皂苷A2
Bacoside A2
CAS: 58798-95-1
木蝴蝶苷A
Oroxin A
CAS: 57396-78-8
羟基酪醇乙酸酯
Hydroxytyrosol Acetate
CAS: 69039-02-7
槲皮素-3-龙胆二糖苷
Quercetin 3-gentiobioside
CAS: 7431-83-6
芹糖甘草苷
Liquiritin apioside
CAS: 74639-14-8
新当归内酯
Angelicide
CAS: 92935-94-9
乙酰化EGCG
EGCG Octaacetate
CAS: 148707-39-5
茶黄素
Theaflavin
CAS: 4670-05-7
亚麻木酚素
Secoisolariciresinol Diglucoside
CAS: 158932-33-3
青阳参苷A
Otophylloside A
CAS: 106644-33-1
Oleonuezhenide
Oleonuezhenide
CAS: 112693-21-7
柯诺辛B
Corynoxine B
CAS: 17391-18-3
3,3'-二甲基鞣花酸-4'-O-葡萄糖苷
3,3'-Di-O-methylellagic acid 4'-glucoside
CAS: 51803-68-0
5,6-二羟基-7,4'-二甲氧基黄酮
Ladanein
CAS: 10176-71-3
谷胱甘肽
Glutathione
CAS: 70-18-8
异山柰素
Isokaempferide
CAS: 1592-70-7
β-生育酚
β-Tocopherol
CAS: 148-03-8
商陆苷
Ombuoside
CAS: 20188-85-6
阿魏酸二十二烷基酯
Docosyl ferulate
CAS: 101927-24-6
表木兰脂素A
Epimagnolin A
CAS: 41689-51-4
水飞蓟宾
Silybin
CAS: 802918-57-6
决明子苷
Cassiaside
CAS: 13709-03-0
1,3-二芥子酰葡萄糖苷
1,3-Disinapoylglucose
CAS: 1423128-15-7
1,3,4,6-四没食子酰葡萄糖
1,3,4,6-Tetra-O-galloylglucose
CAS: 26922-99-6
7-羟基黄酮
7-Hydroxyflavone
CAS: 6665-86-7
田蓟苷
Tilianin
CAS: 4291-60-5
南五味子素
Kadsurin
CAS: 51670-40-7
榄香素
Elemicin
CAS: 487-11-6
玉米黄素
Zeaxanthin
CAS: 144-68-3
松柏醛
4-Hydroxy-3-methoxycinnamaldehyde
CAS: 458-36-6
咖啡酸乙酯
Ethyl caffeate
CAS: 102-37-4
石斛酚
Gigantol
CAS: 67884-30-4
异迷迭香酚
Isorosmanol
CAS: 93780-80-4
芹菜素-6-C-α-L-吡喃阿拉伯糖-8-C-β-D-吡喃木糖苷
Apigenin 6-C-α-L-arabinopyranosyl-8-C-β-D-xylopyranoside
CAS: 677021-30-6
异迷迭香酸苷
Salviaflaside
CAS: 178895-25-5
2''-O-p-反式香豆酰基荭草苷
Orientin-2''-O-p-trans-coumarate
CAS: 1229437-75-5
山柰酚-3-O-槐二糖-7-O-葡萄糖苷
Kaempferol 3-sophoroside-7-glucoside
CAS: 55136-76-0
1-甲基-6-氧代-1,6-二氢吡啶-3-羧酸
Nudifloric acid
CAS: 3719-45-7
光甘草醇
Glabrol
CAS: 59870-65-4
橙黄决明素-6-O-葡萄糖苷
Aurantio-obtusin β-D-glucoside
CAS: 129025-96-3
黄决明素
Chrysoobtusin
CAS: 70588-06-6
5,6,7,4’-四羟基异黄酮-6,7-O-二葡萄糖苷
5,6,7,40-tetrahydroxyisoflavone-6,7-di-O-β-D-glucopyranoside
CAS: 1219001-04-3
红景天灵
Rhodiolin
CAS: 86831-53-0
雷杜辛黄酮醇
Quercetin 3,3',4',7-O-tetramethyl ether
CAS: 1245-15-4
红杉醇
5-O-Methyl-myo-inositol
CAS: 523-92-2
槲皮万寿菊苷
Quercetagitrin
CAS: 548-75-4
槲皮万寿菊素
Quercetagetin
CAS: 90-18-6
香草醛葡萄糖苷
Glucovanillin
CAS: 494-08-6
西红花苷III
Crocin III
CAS: 55750-85-1
西红花苷IV
Crocin IV
CAS: 57710-64-2
抗坏血酸葡糖苷
2-O-α-D-Glucopyranosyl-L-ascorbic acid
CAS: 129499-78-1
鸢尾甲黄素
Iristectorigenin A
CAS: 39012-01-6
鸢尾乙黄素
Iristectorigenin B
CAS: 86849-77-6
槲皮素3-O-(6''-没食子酰基)-β-D-半乳糖苷
Quercetin 3-O-(6''-galloyl)-beta-D-galactopyranoside
CAS: 53171-28-1
木犀草素四甲醚
5,7,3',4'-Tetramethoxyflavone
CAS: 855-97-0
百脉根苷
(2RS)-Lotaustralin
CAS: 1973415-50-7
8-羟基-3,5,6,7,3',4'-六甲氧基黄酮
8-Hydroxy-3,5,6,7,3',4'-hexamethoxyflavone
CAS: 1000415-56-4
5,7,3',4',5'-五甲氧基黄酮
5,7,3',4',5'-Pentamethoxyflavone
CAS: 53350-26-8
桃叶珊瑚苷元
Aucubigenin
CAS: 64274-28-8
7-乙氧基迷迭香酚
Rosmanol-7-ethyl ether
CAS: 111200-01-2
王百合苷B
Regaloside B
CAS: 114420-67-6
6-羟基木犀草苷
6-hydroxyl luteolin-7-O-glucoside
CAS: 54300-65-1
香草酸甲酯
Methyl Vanillate
CAS: 3943-74-6
棉花皮素-8-O-葡萄糖醛酸苷
Hibifolin
CAS: 55366-56-8
阿魏酸苯乙醇酯
Phenethyl ferulate
CAS: 71835-85-3
决明子苷C
Cassiaside C
CAS: 119170-52-4
5，7-二甲氧基木犀草素
5,7-Dimethoxyluteolin
CAS: 90363-40-9
北美鹅掌楸尼定碱
Lirinidine
CAS: 54383-28-7
短叶苏木酚酸甲酯
Methyl brevifolincarboxylate
CAS: 154702-76-8
别一叶萩碱
Allosecurinin
CAS: 884-68-4
苯甲酰芍药内酯苷
Benzoylalbiflorin
CAS: 184103-78-4
大黄酚-1-O-β-龙胆二糖苷
Chrysophanol-1-O-β-gentiobioside
CAS: 54944-38-6
氯化木犀草定
Luteolinidin chloride
CAS: 1154-78-5
d-表加巴辛
d-Epigalbacin
CAS: 84709-25-1
咖啡酸甲酯
Methyl caffeate
CAS: 3843-74-1
槲皮素-3-O-桑布双糖苷
Quercetin-3-O-sambuboside
CAS: 83048-35-5
5-O-阿魏酰奎宁酸
5-O-Feruloylquinic acid
CAS: 40242-06-6
麦角硫因
Ergothionine
CAS: 497-30-3
环黄芪醇葡萄糖苷
Cycloastragenol-6-O-β-D-glucoside
CAS: 86764-12-7
绞股蓝皂苷LI
Gypenoside LI
CAS: 94987-10-7
表-迷迭香酚
Epirosmanol
CAS: 93380-12-2
尿石素A
Urolithin A
CAS: 1143-70-0
6-羟基黄烷酮
6-Hydroxyflavanone
CAS: 4250-77-5
3-羟基黄酮
3-Hydroxyflavone
CAS: 577-85-5
异知母皂苷元
Smilagenin
CAS: 126-18-1
Gymconopin C
Gymconopin C
CAS: 844493-85-2
乙酰天麻素
Acetagastrodin
CAS: 64291-41-4
3-阿魏酰-4-咖啡酰奎宁酸
3-Feruloyl-4-caffeoylquinic acid
CAS: 96990-65-7
四氢去氢二愈创木基醇
Tetrahydrodehydrodiconiferyl alcohol
CAS: 5234-70-8
20-葡萄糖基-人参皂苷Rf
20-Gluco-ginsenoside Rf
CAS: 68406-27-9
四甲基山柰酚
Tetramethylkaempferol
CAS: 16692-52-7
异黄杞苷
Isoengelitin
CAS: 30987-58-7
7,4'-二-O-甲基鸢尾黄素
7,4'-Di-O-methyltectorigenin
CAS: 13186-08-8
杨梅素-3-芸香糖苷
Myricetin 3-O-rutinoside
CAS: 41093-68-9
杨梅素-3-O-葡萄糖苷
Myricetin 3-glucoside
CAS: 19833-12-6
2-羟基乔松素
2-Hydroxypinocembrin
CAS: 40489-17-6
环姜黄素
Cyclocurcumin
CAS: 153127-42-5
5-甲氧基黄酮
5-Methoxyflavone
CAS: 42079-78-7
紫檀芪糖苷
Pterostilbene glucoside
CAS: 38967-99-6
4,3',5'-三羟基白藜芦醇
4,3',5'-Trihydroxyresveratrol
CAS: 637776-83-1
球腺糖苷A
Glomeratose A
CAS: 202471-84-9
西伯利亚远志山酮A
Sibiricaxanthone A
CAS: 241125-76-8
鸦胆子素A
Bruceine A
CAS: 25514-31-2
赤式-2-(4-烯丙基-2,6-二甲氧基苯氧基)-1-(4-羟基-3-甲
1-(3,4-dimethoxyphenyl)-2-(4-allly-2,6-dimethoxyphenoxy)propan-1-ol
CAS: 41535-95-9
蜡菊亭
Helichrysetin
CAS: 62014-87-3
人参炔二醇
Panaxydiol
CAS: 63910-76-9
哈帕卜宁碱
hapepunine
CAS: 68422-01-5
日当药黄素
Swertiajaponin
CAS: 6980-25-2
7,8-二羟基-4-苯基香豆素
7,8-Dihydroxy-4-phenylcoumarin
CAS: 842-01-3
3,4-二羟基苯乙酸
3,4-Dihydroxyphenylacetic acid
CAS: 102-32-9
人参黄酮苷
Panasenoside
CAS: 31512-06-8
胆红素
Bilirubin
CAS: 635-65-4
硫辛酸
α-Lipoic acid
CAS: 1077-28-7
松柏苷
Coniferin
CAS: 531-29-3
荔枝素
Atranorin
CAS: 479-20-9
erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside
erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside
CAS: 412029-03-9
野蔷薇苷
Rosamultin
CAS: 88515-58-6
Pregomisin
Pregomisin
CAS: 66280-26-0
白藜芦醇三甲醚
3,4',5-Trimethoxystilbene
CAS: 22255-22-7
trans-Khellactone
trans-Khellactone
CAS: 23458-04-0
异丁香酚乙酸酯
Isoeugenol acetate
CAS: 93-29-8
Flavoglaucin
Flavoglaucin
CAS: 523-73-9
乔松素查尔酮
Pinocembrin chalcone
CAS: 4197-97-1
4-O-甲基刺甘草查尔酮
4'-Hydroxy-2,4-dimethoxychalcone
CAS: 151135-64-7
Ugaxanthone
Ugaxanthone
CAS: 13179-11-8
高香草醇
Homovanillyl alcohol
CAS: 2380-78-1
2',3'-二羟基-4-甲氧基苯乙酮
2',3'-Dihydroxy-4'-methoxyacetophenone
CAS: 708-53-2
Hancinone C
Hancinone C
CAS: 111843-10-8
5,7,4'-Trihydroxy-3,6-dimethoxy-3',5'-diprenylflavone
5,7,4'-Trihydroxy-3,6-dimethoxy-3',5'-diprenylflavone
CAS: 1246926-08-8
对香豆酸乙酯
p-Coumaric acid ethyl ester
CAS: 7362-39-2
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
炎症性肠病
Inflammatory Bowel Disease
帕金森病
Parkinson's Disease
抗氧化损伤
Antioxidant damage
黑色素瘤
Melanoma
神经保护
Neuroprotection
肝保护
Hepatoprotection
抗衰老
Anti-aging
保肝
Liver Protection
肝毒性
Hepatotoxicity
癌症
Cancer
神经退行性疾病
Neurodegenerative disease
抗氧化
Antioxidation
癌症预防
Cancer prevention
酒精性肝病
Alcoholic liver disease
糖尿病肾病
Diabetic nephropathy
视网膜保护
Retinal protection
胰腺癌
Pancreatic cancer
心肌缺血/再灌注损伤
Myocardial Ischemia/Reperfusion Injury
抗氧化/抗衰老
Antioxidation/Anti-aging
抗氧化/抗炎
Antioxidation/Anti-inflammation
衰老相关疾病
Aging-related diseases
氧化应激相关疾病
Oxidative Stress-Related Diseases
肝细胞癌
Hepatocellular Carcinoma
肝损伤
Liver Injury
缺血性脑卒中
Ischemic Stroke
黑色素沉着症
Hyperpigmentation
神经退行性疾病（如阿尔茨海默病）
Neurodegenerative Diseases (e.g., Alzheimer's Disease)
阿霉素诱导的心脏毒性
Doxorubicin-Induced Cardiotoxicity